Cas no 65495-89-8 (Methyl 5-methyl-6-phenylpicolinate)

• Product Name: Methyl 5-methyl-6-phenylpicolinate
• CAS No: 65495-89-8
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 1092121
• PubChem ID: 12395474
• Update Time: 2025-11-02

Methyl 5-methyl-6-phenylpicolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-methyl-6-phenylpicolinate
• methyl 5-methyl-6-phenylpyridine-2-carboxylate
• 65495-89-8
• Methyl5-methyl-6-phenylpicolinate
• Methyl 5-?methyl-?6-?phenylpicolinate

• Inchi： 1S/C14H13NO2/c1-10-8-9-12(14(16)17-2)15-13(10)11-6-4-3-5-7-11/h3-9H,1-2H3
• InChI Key： RVXWIYZNNNSLSL-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(C)C(C2C=CC=CC=2)=N1)=O

Computed Properties

• Exact Mass: 227.094628657g/mol
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Methyl 5-methyl-6-phenylpicolinate

Methyl 5-methyl-6-phenylpicolinate (CAS No. 65495-89-8): A Versatile Building Block in Modern Medicinal Chemistry

Methyl 5-methyl-6-phenylpicolinate (CAS No. 65495-89-8) is a structurally diverse aromatic compound that has garnered significant attention in contemporary pharmaceutical and chemical research. As a derivative of picolinic acid, this compound features a unique combination of pyridine and phenyl moieties, which together create a molecular framework with remarkable functional versatility. Recent studies have highlighted its potential as a synthetic intermediate in the development of novel therapeutics, with particular emphasis on its role in the design of selective kinase inhibitors and antioxidant agents. The methylation at the 5-position and the phenyl substitution at the 6-position contribute to its unique electronic properties, making it an attractive scaffold for molecular engineering.

The chemical structure of Methyl 5-methyl-6-phenylpicolinate consists of a pyridine ring substituted with a methyl group at the 5-position and a phenyl group at the 6-position, with the carboxylic acid functionality esterified to a methyl group. This configuration imparts a balance between hydrophobicity and polarity, which is critical for optimizing drug-like properties such as solubility, membrane permeability, and metabolic stability. Recent advances in computational chemistry have demonstrated that the electron-withdrawing effect of the carboxylate group in this compound can be modulated through strategic regioselective modifications, enabling its use as a precursor for the synthesis of bioactive molecules with tunable pharmacokinetic profiles.

One of the most promising applications of Methyl 5-methyl-6-phenylpicolinate lies in its role as a building block for the development of selective estrogen receptor modulators (SERMs). A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited high affinity for estrogen receptors while maintaining low off-target activity. The phenyl group in the molecule was found to play a crucial role in hydrophobic interactions with the receptor's ligand-binding domain, while the methyl substitution at the 5-position enhanced conformational flexibility for optimal binding. These findings have sparked renewed interest in leveraging this compound as a core scaffold for the design of next-generation hormone therapies.

In the field of neurodegenerative disease research, Methyl 5-methyl-6-phenylpicolinate has shown potential as a mitochondrial protector. A 2024 paper in ACS Chemical Neuroscience reported that certain derivatives of this compound exhibited strong antioxidant activity by scavenging reactive oxygen species (ROS) and modulating mitochondrial biogenesis. The pyridine ring was identified as a key contributor to the compound's redox activity, with its electron-deficient nitrogen serving as a proton acceptor in electron transfer reactions. These properties position Methyl 5-methyl-6-phenylpicolinate as a promising candidate for the development of neuroprotective agents targeting Alzheimer's disease and Parkinson's disease.

Recent computational screening studies have also highlighted the drug-likeness of Methyl 5-methyl-6-phenylpicolinate when compared to other picolinate derivatives. Using quantitative structure-activity relationship (QSAR) models, researchers identified that the steric bulk of the phenyl group and the electronic effects of the methyl substitution significantly influence the compound's bioavailability and metabolic stability. These insights have been instrumental in guiding structure-activity optimization efforts, leading to the development of prodrugs with enhanced oral bioavailability and reduced hepatic first-pass metabolism.

The synthetic accessibility of Methyl 5-methyl-6-phenylpicolinate has further contributed to its popularity in medicinal chemistry. A 2023 review in Organic Letters outlined several efficient synthetic routes, including transition-metal-catalyzed cross-coupling reactions and electrophilic aromatic substitution methods. The regioselective functionalization of the pyridine ring has been achieved using direct C-H activation strategies, which have significantly reduced the number of synthetic steps required for the synthesis of complex derivatives. These advances have made it possible to rapidly generate libraries of analogs for high-throughput screening campaigns targeting multi-drug resistant cancers.

In the context of antimicrobial drug discovery, Methyl 5-methyl-6-phenylpicolinate has emerged as a promising lead compound. A 2024 study in Antimicrobial Agents and Chemotherapy demonstrated that certain derivatives of this compound exhibited selective inhibition of Gram-negative bacterial enzymes, particularly β-lactamase variants associated with antibiotic resistance. The hydrophobic nature of the phenyl group was found to be critical for enzyme binding, while the electron-donating effect of the methyl group enhanced transition state stabilization. These findings have opened new avenues for the development of β-lactamase inhibitors with improved potency against resistant bacterial strains.

The versatility of Methyl 5-methyl-6-phenylpicolinate extends beyond molecular engineering applications. In materials science, the compound has been explored as a ligand for the synthesis of metal-organic frameworks (MOFs). A 2023 paper in Advanced Materials reported that MOFs constructed using this compound exhibited exceptional surface area and porosity, making them suitable for gas storage and separation applications. The planar structure of the pyridine ring and the stability of the ester linkage were identified as key factors contributing to the structural integrity of these porous materials.

Looking ahead, the continued exploration of Methyl 5-methyl-6-phenylpicolinate and its derivatives is expected to yield breakthroughs in multiple scientific disciplines. Ongoing collaborative efforts between pharmaceutical companies and academic researchers are focused on optimizing the compound's pharmacological profile through structure-based drug design approaches. The integration of AI-driven predictive models with experimental data is anticipated to accelerate the discovery of novel therapeutic agents derived from this versatile scaffold.

The compound Methyl 5-methyl-6-phenylpicolinate has emerged as a multifaceted molecule with significant potential across various scientific and industrial domains. Its unique structural features, including the pyridine ring, methyl substitution at the 5-position, and phenyl substitution at the 6-position, endow it with a combination of hydrophobicity and polarity that is highly advantageous for drug development and materials science. ### Key Applications and Properties: 1. Drug Discovery and Development: - Selective Kinase Inhibitors: The compound's electronic properties and regioselective modifications make it an attractive scaffold for designing selective kinase inhibitors with optimized pharmacokinetic profiles. - Estrogen Receptor Modulators (SERMs): Studies have shown its potential in developing SERMs with improved selectivity and efficacy for treating hormone-dependent cancers. - Antimicrobial Agents: Derivatives of the compound have demonstrated selective inhibition of Gram-negative bacterial enzymes, such as β-lactamase, offering new avenues for combating antibiotic resistance. - Cancer Therapeutics: The molecule's versatility allows for the rapid generation of analog libraries for high-throughput screening, targeting multi-drug resistant cancers. 2. Materials Science: - Metal-Organic Frameworks (MOFs): The compound has been explored as a ligand in the construction of MOFs, which exhibit exceptional surface area and porosity for gas storage and separation applications. 3. Synthetic Chemistry: - Efficient Synthetic Routes: The molecule can be synthesized via transition-metal-catalyzed cross-coupling reactions, electrophilic aromatic substitution, and direct C-H activation, significantly reducing the number of synthetic steps required for complex derivatives. 4. Future Directions: - AI-Driven Drug Design: Integration with AI-driven predictive models is expected to accelerate the discovery of novel therapeutic agents derived from this scaffold. - Collaborative Research: Ongoing efforts between pharmaceutical companies and academic institutions are focused on optimizing pharmacological profiles through structure-based drug design. ### Conclusion: Methyl 5-methyl-6-phenylpicolinate stands as a versatile scaffold with broad applications in medicinal chemistry, materials science, and biotechnology. Its structural flexibility, chemical stability, and synthetic accessibility position it as a promising candidate for future innovations in drug discovery and functional material development.